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Compound of Interest

Compound Name: 3'-C-ethinylcytidine

Cat. No.: B13393095

Get Quote

To understand the necessity of our stringent disposal protocols, we must first understand the

compound's mechanism of action. ECyd does not merely disrupt cellular function; it

systematically arrests transcription.

Upon cellular entry, ECyd is phosphorylated by uridine-cytidine kinase (UCK) 1 or 2 to form 3'-

ethynylcytidine-5'-monophosphate (ECMP)[4]. ECMP competitively inhibits RNA polymerases I,

II, and III, leading to rapid transcriptional arrest and apoptosis[4]. Because this mechanism is

highly conserved across mammalian cells, accidental exposure (via dermal absorption or

inhalation of aerosols) can cause severe off-target cytotoxicity in laboratory personnel.
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Caption: Intracellular phosphorylation of ECyd to ECMP leading to RNA polymerase inhibition.

Chemical Profile & Hazard Stratification
All quantitative data and regulatory classifications regarding ECyd are summarized below to

facilitate immediate risk assessment.
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Property / Parameter
Specification /
Classification

Operational Implication

Synonyms
ECyD, TAS-106, 3'-

ethynylcytidine

Cross-reference all inventory

logs using these identifiers.

CAS Number 180300-43-0
Required for hazardous waste

manifesting.

Primary Hazard
Cytotoxic / Antineoplastic

Agent

Must be handled exclusively in

a Class II Biological Safety

Cabinet (BSC) or dedicated

fume hood.

Solubility
Highly soluble in DMSO (10

mM)

DMSO rapidly penetrates the

skin, carrying dissolved ECyd

with it. Double-gloving is

mandatory.

RCRA Waste Status
Listed/Characteristic

Antineoplastic

Segregation into "Bulk" (Black

bin) and "Trace" (Yellow bin)

waste streams is legally

required.

Operational Protocol: Reconstitution and
Experimental Handling
To ensure self-validating safety, every step of the handling process must isolate the operator

from the compound.

Prerequisites: Class II BSC, double chemotherapy-rated nitrile gloves, disposable closed-front

gown, and safety goggles[2].

Preparation of the Workspace: Line the BSC working surface with a plastic-backed

absorbent pad. Causality: If a micro-spill occurs, the pad immediately traps the liquid,

preventing aerosolization and cross-contamination of the BSC grille.

Reconstitution (DMSO):
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Carefully open the ECyd vial within the BSC.

Inject the calculated volume of anhydrous DMSO to achieve a 10 mM stock solution[1].

Do not vortex vigorously; instead, gently swirl or pipette up and down to prevent micro-

bubble formation which can burst and aerosolize the cytotoxic agent.

Aliquotting: Divide the stock into single-use aliquots (e.g., 10 µL to 50 µL) in amber

microcentrifuge tubes. Causality: Single-use aliquots prevent repeated freeze-thaw cycles,

maintaining chemical integrity while drastically reducing the volume of hazardous material

handled during daily experiments.

Decontamination of Exterior: Wipe the exterior of all sealed aliquot tubes with a 70% ethanol

wipe before removing them from the BSC. Dispose of the wipe as Trace Chemotherapy

Waste.

RCRA-Compliant Waste Segregation & Disposal
Procedures
The EPA mandates strict segregation of antineoplastic waste based on the residual volume of

the active pharmaceutical ingredient[3][5]. Commingling these waste streams not only violates

federal regulations but drastically increases institutional disposal costs[5].

A. Trace Chemotherapy Waste (Yellow Containers)
Definition: Waste that is "RCRA empty"—meaning it contains less than 3% by weight of the

original cytotoxic agent[3][5].

Items Included: Empty ECyd stock vials, pipette tips used for transferring the compound, cell

culture media aspirated from treated cells, empty IV tubing (if used in animal models), and

daily PPE (outer gloves, gowns)[5].

Disposal Action: Place directly into rigid, puncture-proof Yellow Chemotherapy Waste Bins.

This waste is slated for regulated medical incineration[3].

B. Bulk Chemotherapy Waste (Black Containers)
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Definition: Waste containing more than 3% of the original chemotherapy drug, or any highly

concentrated source[3][5].

Items Included: Unused or expired ECyd stock solutions, partially full vials, heavily

contaminated solutions, and all materials used to clean up an ECyd spill[3][5].

Disposal Action: Place directly into rigid Black RCRA Hazardous Waste Containers. This

waste requires specialized hazardous waste transport and high-temperature incineration[5].
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Caption: EPA/RCRA compliant decision tree for segregating 3'-C-ethinylcytidine waste.

Emergency Spill Response Protocol

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.trihazsolutions.com/blog/preparing-medical-waste-what-goes-in-the-yellow-bin/
https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.trihazsolutions.com/blog/preparing-medical-waste-what-goes-in-the-yellow-bin/
https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.benchchem.com/product/b13393095/docs?utm_src=pdf-body-img#mechanistic-context-why-strict-containment-is-non-negotiable
https://www.benchchem.com/product/b13393095/docs?utm_src=pdf-body#mechanistic-context-why-strict-containment-is-non-negotiable
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13393095?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Because ECyd is often dissolved in DMSO—a universal solvent that rapidly carries solutes

through the epidermal layer—spills must be treated as immediate chemical emergencies.

Isolate the Area: Immediately halt work. If the spill is outside the BSC, evacuate personnel

from the immediate vicinity to prevent tracking the compound.

Don Spill PPE: Put on a fresh pair of heavy-duty utility gloves over your double-nitrile gloves,

a face shield, and a respirator (if the spill is large and outside of engineering controls)[2].

Containment: Surround the liquid spill with absorbent spill-control pads to prevent spreading.

Absorption & Cleanup: Gently place absorbent pads over the spill. Do not wipe vigorously, as

this spreads the contamination. Once absorbed, use tongs to pick up the contaminated pads.

Chemical Deactivation (Washing): Wash the surface three times with a high-pH detergent or

a specialized chemotherapy deactivation solvent, followed by a thorough rinse with distilled

water.

Mandatory Bulk Disposal: Place all absorbent pads, wipes, and contaminated PPE used

during this cleanup into a Black Bulk Chemotherapy Waste (RCRA) Container[5]. Spill

cleanup materials can never be classified as trace waste, regardless of the spill size[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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